Cas no 1261862-06-9 (2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene)

• Product Name: 2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene
• CAS No: 1261862-06-9
• MF: C₈H₄ClF₅O
• MW: 246.561779022217
• CID: 4985926
• Update Time: 2025-05-24

2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene

• Inchi： 1S/C8H4ClF5O/c9-6-4(7(10)11)2-1-3-5(6)15-8(12,13)14/h1-3,7H
• InChI Key： FVLZVWAYQBWMRZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene

Comprehensive Overview of 2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene (CAS No. 1261862-06-9)

2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene (CAS No. 1261862-06-9) is a specialized fluorinated aromatic compound gaining attention in advanced chemical research and industrial applications. Its unique molecular structure, featuring chloro, difluoromethyl, and trifluoromethoxy substituents, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. Researchers are increasingly exploring its potential due to the growing demand for fluorinated compounds in drug development and high-performance materials.

The compound’s CAS number 1261862-06-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its systematic name, 2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene, highlights the strategic placement of functional groups, which influence its reactivity and physical properties. This specificity aligns with trends in precision chemistry, where tailored molecular designs are essential for optimizing performance in target applications.

In the context of sustainability, fluorinated benzene derivatives like this compound are under scrutiny for their environmental impact. Innovations in green chemistry aim to reduce the ecological footprint of such syntheses, addressing concerns raised by regulatory bodies and eco-conscious consumers. The compound’s role in catalysis and polymer stabilization further underscores its industrial relevance, particularly in sectors prioritizing energy efficiency and material durability.

From a commercial perspective, CAS 1261862-06-9 is often searched alongside terms like “fluorinated aromatic intermediates” and “high-purity benzene derivatives”, reflecting its niche yet expanding market. Analytical techniques such as HPLC and GC-MS are routinely employed to verify its purity, a critical factor for end-users in sensitive applications like electronic chemicals or pharmaceutical formulations.

Ongoing research explores the compound’s potential in bioactive molecule synthesis, leveraging its electron-withdrawing groups to modulate pharmacokinetic properties. This aligns with the pharmaceutical industry’s focus on targeted drug delivery and metabolic stability. Additionally, its thermal and chemical resistance makes it a candidate for advanced material coatings, a hotspot in aerospace and automotive innovation.

In summary, 2-Chloro-3-(difluoromethyl)(trifluoromethoxy)benzene (CAS No. 1261862-06-9) exemplifies the intersection of specialty chemicals and cutting-edge technology. Its versatility and adaptability to evolving industrial needs position it as a compound of enduring significance, driven by both scientific curiosity and practical demand.